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Compound of Interest

Compound Name: 4-Methyl-1-heptanol

Cat. No.: B1330018

An In-depth Technical Guide to the Safety and Hazards of 4-Methyl-1-heptanol

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the safety and hazard profile of chemical compounds is paramount. This
guide provides a detailed overview of the available safety information for 4-Methyl-1-heptanol
(CAS No. 817-91-4), focusing on its physicochemical properties, hazard classifications,
handling procedures, and emergency responses.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 4-Methyl-1-heptanol is
fundamental to its safe handling and use in experimental settings. The following table
summarizes key quantitative data.
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Property Value Source
Molecular Formula C8H180 [1112][3]
Molecular Weight 130.23 g/mol [1][2]
CAS Number 817-91-4 [1][21[3][4]
Boiling Point 182.7°C [1]
Melting Point -61.15°C (estimate) [1]
Density 0.8065 g/cm3 [1]

Refractive Index

1.4253

[1]

pKa

15.17 + 0.10 (Predicted)

[1]3]

Globally Harmonized System (GHS) Hazard

Classification

4-Methyl-1-heptanol has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). This classification provides a standardized

understanding of its intrinsic hazards.

Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
[rritation irritation
Specific Target Organ Toxicity - H335: May cause respiratory
_ Category 3 o
Single Exposure irritation
Signal Word: Warning[2][4]
GHS Pictograms:
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e Flame
o Exclamation Mark

Toxicological Information

While a comprehensive toxicological profile for 4-Methyl-1-heptanol is not extensively detailed
in the available literature, the GHS classification indicates that it is an irritant to the skin, eyes,
and respiratory system.[2][5] It is important to note that one source states that the toxicological
properties of this chemical have not been thoroughly investigated.[5] Therefore, appropriate
precautions should be taken to minimize exposure.

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is crucial when working with 4-Methyl-1-heptanol to
ensure personnel safety and experimental integrity.

Handling:
o Utilize in a well-ventilated area or under a chemical fume hood.[5]
e Avoid breathing dust, vapor, mist, or gas.[5]

e Prevent contact with skin and eyes by wearing appropriate personal protective equipment
(PPE), including chemical safety goggles, gloves, and protective clothing.[4][5]

o Keep away from heat, sparks, open flames, and other ignition sources.[5]
e Open and handle containers with care.[5]

Storage:

» Store in a tightly closed container.[4][5]

o Keep in a cool, dry, and well-ventilated place.

 Store locked up.[4]
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Emergency Procedures

In the event of an accidental exposure or spill, the following procedures should be followed.

First-Aid Measures:

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) i )
artificial respiration and seek immediate medical
attention.[4]

Immediately take off contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor if irritation occurs.[4]

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

doctor.[4]

) Do not induce vomiting. Seek immediate
Ingestion . .
medical attention.[5]

Spill Response Workflow:

The following diagram outlines a logical workflow for responding to a 4-Methyl-1-heptanol
spill.

Initial Actions

Evacuate Immediate Area }—’

Spill Oceurs }—»

Ensure Adequate Ventilation Containment & Cleanup Final Steps

Don Appropriate PPE Contain Spill with Collect Absorbed Material Dispose of Waste According
(Gloves, Goggles, etc.) Inert Absorbent Material into a Suitable Container #| Decontaminate Spill Area to Regulations Report Incident
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

